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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B075671 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the fundamental properties, synthesis,

and applications of 2-Methylpyridine (also known as 2-picoline), a key heterocyclic compound.

Tailored for researchers, scientists, and professionals in drug development, this document

consolidates critical data and methodologies to support ongoing and future research

endeavors.

Core Properties of 2-Methylpyridine
2-Methylpyridine is a colorless to light-yellow liquid with a characteristic unpleasant, pyridine-

like odor.[1][2] It is a versatile precursor in the synthesis of a wide range of pharmaceuticals,

agrochemicals, and specialty polymers.[3][4][5]

Physicochemical and Spectroscopic Data
A comprehensive summary of the key physicochemical and spectroscopic properties of 2-
Methylpyridine is presented below. This data is essential for its proper handling,

characterization, and application in experimental settings.

Table 1: Physicochemical Properties of 2-Methylpyridine
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Property Value References

Molecular Formula C₆H₇N [5]

Molecular Weight 93.13 g/mol [5]

CAS Number 109-06-8 [5]

Appearance
Colorless to faintly yellow-

green clear liquid
[5]

Odor
Strong, unpleasant, pyridine-

like
[1][2]

Melting Point -70 °C (-94 °F; 203 K) [5]

Boiling Point
128 to 129 °C (262 to 264 °F;

401 to 402 K)
[5]

Density 0.943 g/mL at 25 °C [5]

Solubility in Water Miscible [5]

pKa of Conjugate Acid 5.94 [5]

Flash Point 26 °C (79 °F) c.c. [6]

Vapor Pressure 10 mmHg at 24.4 °C [7]

Refractive Index n20/D 1.500 [7]

Table 2: Spectroscopic Data for 2-Methylpyridine
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Spectroscopic Data Key Features References

¹H NMR (CDCl₃, 300 MHz)

δ (ppm): 8.52 (d, 1H, H6), 7.60

(t, 1H, H4), 7.15 (ddd, 1H, H5),

7.10 (d, 1H, H3), 2.55 (s, 3H,

CH₃).

[8]

Mass Spectrum (EI)

Intense peaks at m/z: 93

(100%), 66 (41%), 92 (19%),

51 (19%).

[9]

FTIR (Vapor Phase)

Key absorptions for C-H

stretching, C=C and C=N

stretching in the pyridine ring,

and CH₃ bending.

[10][11][12]

Synthesis and Purification Protocols
Several methods for the synthesis of 2-Methylpyridine have been established, with the choice

of method often depending on the desired scale and available starting materials.

Synthesis via Continuous Flow α-Methylation
A modern and efficient method for the synthesis of 2-methylpyridines is through a continuous

flow system, offering advantages in safety, reaction time, and waste reduction compared to

traditional batch processes.[1]

Experimental Protocol:

System Setup: A continuous flow system is assembled using a pump, a sample loop, a

stainless-steel column packed with Raney® nickel (approximately 5.5 g), a heating

apparatus (e.g., a sand bath), and a back-pressure regulator.[1]

Catalyst Preparation: The packed column is heated to over 180 °C for 30 minutes while 1-

propanol is pumped through at a flow rate of 0.3 mL/min.[1]

Reaction: A 0.05 M solution of pyridine in 1-propanol is prepared. The flow rate is adjusted to

0.1 mL/min, and the pyridine solution is introduced into the reaction stream via the sample
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loop.[1]

Product Collection: The output from the reactor is collected. The solvent (1-propanol) can be

removed by rotary evaporation to yield 2-Methylpyridine.[1]

Analysis: The product can be analyzed by ¹H NMR and LC-MS to confirm its identity and

purity.[1]
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Click to download full resolution via product page

Continuous flow synthesis of 2-Methylpyridine.

Purification by Azeotropic Distillation
For the purification of crude 2-Methylpyridine, particularly when obtained from sources like

coal tar which may contain water, azeotropic distillation is an effective method.[3]

Experimental Protocol:

Initial Treatment: The crude 2-Methylpyridine, which may be in a mixture with water, is first

subjected to a deslagging process.[3]

Azeotropic Distillation: The mixture is transferred to a distillation apparatus equipped with a

packed column. Benzene is added to the mixture.[3] The mixture is heated to distill the

benzene-water azeotrope, thereby removing the water.

Fractional Distillation: Following the removal of water, the remaining mixture is subjected to

fractional distillation to separate the 2-Methylpyridine from other impurities and any

remaining benzene.[3]

Reactivity and Key Transformations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.researchgate.net/figure/The-VEGF-signaling-pathway-The-Vascular-endothelial-growth-factor-VEGF-family-has-6_fig3_384887669
https://www.benchchem.com/product/b075671?utm_src=pdf-body
https://www.researchgate.net/figure/The-VEGF-signaling-pathway-The-Vascular-endothelial-growth-factor-VEGF-family-has-6_fig3_384887669
https://www.researchgate.net/figure/The-VEGF-signaling-pathway-The-Vascular-endothelial-growth-factor-VEGF-family-has-6_fig3_384887669
https://www.benchchem.com/product/b075671?utm_src=pdf-body-img
https://www.benchchem.com/product/b075671?utm_src=pdf-body
https://www.benchchem.com/product/b075671?utm_src=pdf-body
https://www.bocsci.com/vegf-signaling-pathway.html
https://www.benchchem.com/product/b075671?utm_src=pdf-body
https://www.bocsci.com/vegf-signaling-pathway.html
https://www.bocsci.com/vegf-signaling-pathway.html
https://www.benchchem.com/product/b075671?utm_src=pdf-body
https://www.bocsci.com/vegf-signaling-pathway.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical reactivity of 2-Methylpyridine is centered around the pyridine ring and the

activating methyl group. This allows for a variety of chemical transformations to produce

valuable downstream products.

Synthesis of 2-Vinylpyridine: A primary use of 2-Methylpyridine is in the production of 2-

vinylpyridine. This is achieved through a condensation reaction with formaldehyde to form an

intermediate alcohol, which is then dehydrated.[5][13]

Synthesis of Nitrapyrin: 2-Methylpyridine is a precursor to the agrichemical nitrapyrin (2-

chloro-6-(trichloromethyl)pyridine), which is used to prevent the loss of ammonia from

fertilizers.[5][14]

Oxidation to Picolinic Acid: The methyl group can be oxidized using a strong oxidizing agent

like potassium permanganate to yield picolinic acid, another important chemical

intermediate.[5][9]

Applications in Research and Drug Development
2-Methylpyridine and its derivatives are of significant interest in pharmaceutical and

agrochemical research due to their diverse biological activities.

Role in Drug Discovery
Derivatives of 2-Methylpyridine have been investigated for various therapeutic applications,

including as anti-inflammatory, antiviral, and antiproliferative agents.[4][15] For instance, 2-
Methylpyridine-1-ium-1-sulfonate, a derivative of 2-Methylpyridine, has demonstrated anti-

angiogenic properties and the ability to induce apoptosis in cancer cell lines.[6]

A generalized workflow for the discovery of a small molecule drug candidate, such as a

derivative of 2-Methylpyridine, is outlined below.
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A typical small molecule drug discovery workflow.
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Potential Mechanism of Action: Anti-Angiogenesis and
Apoptosis Induction
The anti-cancer effects of some 2-Methylpyridine derivatives can be attributed to their

interaction with key signaling pathways that regulate cell growth, proliferation, and survival.

VEGF Signaling Pathway and Angiogenesis Inhibition:

Vascular Endothelial Growth Factor (VEGF) is a critical signaling protein that promotes the

formation of new blood vessels (angiogenesis), a process essential for tumor growth and

metastasis.[1][16] Some drug candidates function by inhibiting the VEGF signaling pathway. A

derivative of 2-Methylpyridine has been shown to bind to VEGF and its receptors, suggesting

a potential mechanism for its anti-angiogenic effects.[6]
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Inhibition of the VEGF signaling pathway.
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p53-Mediated Apoptosis:

The tumor suppressor protein p53 plays a central role in initiating apoptosis (programmed cell

death) in response to cellular stress, such as DNA damage.[17][18] Activation of p53 can lead

to the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic

proteins like Bcl-2, ultimately leading to the activation of caspases and cell death.[15][19]

Studies on a 2-Methylpyridine derivative have shown an increase in the Bax/Bcl-2 ratio and

the induction of apoptosis, suggesting an interaction with this pathway.[6]
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p53-mediated apoptosis pathway.

Safety and Handling
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2-Methylpyridine is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[6][11] It is harmful if

swallowed, in contact with skin, or if inhaled.[11] Protective gloves, clothing, and eye/face

protection should be worn when handling this compound.[11]

This guide serves as a foundational resource for researchers working with 2-Methylpyridine.

For more detailed information, please refer to the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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